2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 2-(chloromethyl)-7-methyl-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C8H8ClN3/c1-5-2-3-10-8-7(5)11-6(4-9)12-8/h2-3H,4H2,1H3,(H,10,11,12)
• InChI Key: KULXPKBJZDJBDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC=C1)N=C(N2)CCl
• Molecular Formula: C8H8ClN3
• Molecular Weight: 181.62 g/mol

Description

“2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine” is a type of organochlorine compound. It is a pyridine derivative, which is a class of compounds that are widely used in pharmaceuticals and chemical reagents for organic synthesis.

Synthesis Analysis

The synthesis of pyridine derivatives like “2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine” often involves electrochemical methods. These methods can contribute to the studies of redox reaction mechanisms and can be a powerful tool for the synthesis of new compounds on a gram scale.

Molecular Structure Analysis

The molecular structure of “2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine” can be analyzed using various spectroscopic methods. For instance, Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy can provide information about the functional groups and the connectivity of atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving “2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine” can be studied using electrochemistry. This field of study can provide insights into the reduction-oxidation mechanisms of hydrogenated pyridine derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine” can be determined using various analytical techniques. For instance, its molar mass can be calculated based on its molecular formula, and its appearance and melting point can be determined experimentally.

Scientific Research Applications

Synthesis and Chemical Properties

The chemical synthesis of derivatives related to 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine is a significant area of research. For instance, studies have focused on synthesizing derivatives with potential antituberculotic activity, like 1-Methyl-1H-2-imidazo[4,5-b]pyridinecarboxylic acid and its variants (Bukowski & Janowiec, 1996). Another study examined the vibrational spectra and molecular structure of imidazo[4,5-b]pyridine derivatives, which is crucial in understanding their chemical properties and potential applications (Lorenc et al., 2008).

Industrial-Scale Production for Medicinal Use

The compound has applications in the industrial-scale production of intermediates for potent angiotensin II receptor antagonists, which are crucial in developing blood pressure medications (Stucky, Roduit, & Schmidt, 1997). This highlights its role in the pharmaceutical industry, especially in synthesizing drugs for cardiovascular diseases.

Corrosion Inhibition

Imidazo[4,5-b]pyridine derivatives have been evaluated for their performance in inhibiting mild steel corrosion. Studies show that certain derivatives can act as effective corrosion inhibitors, which has implications in industrial applications to protect metals from corrosive environments (Saady et al., 2021).

Safety And Hazards

“2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine” is considered hazardous. It can be harmful by ingestion, inhalation, and skin absorption. It is also a severe irritant of the skin, eyes, mucous membranes, and upper respiratory tract.

Future Directions

The future research directions for “2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine” could involve its potential applications in the synthesis of new pharmaceutical compounds and chemical reagents. Additionally, further studies could explore its mechanism of action and potential uses as a precursor to pyridine-containing ligands.